Cas no 2758004-47-4 (Spiro[cyclobutane-1,1'-isoindoline] hydrochloride)

• Product Name: Spiro[cyclobutane-1,1'-isoindoline] hydrochloride
• CAS No: 2758004-47-4
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5953199
• PubChem ID: 164886261
• Update Time: 2025-05-21

Spiro[cyclobutane-1,1'-isoindoline] hydrochloride Chemical and Physical Properties

Names and Identifiers

• SPIRO[CYCLOBUTANE-1,1'-ISOINDOLINE] HYDROCHLORIDE
• EN300-37341402
• AT34467
• 2',3'-dihydrospiro[cyclobutane-1,1'-isoindole] hydrochloride
• 2758004-47-4
• Spiro[cyclobutane-1,1'-isoindoline] hydrochloride

• Inchi： 1S/C11H13N.ClH/c1-2-5-10-9(4-1)8-12-11(10)6-3-7-11;/h1-2,4-5,12H,3,6-8H2;1H
• InChI Key： NFAMFYLYZHNSPW-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC=CC=2C21CCC2

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Spiro[cyclobutane-1,1'-isoindoline] hydrochloride

Comprehensive Overview of Spiro[cyclobutane-1,1'-isoindoline] hydrochloride (CAS No. 2758004-47-4)

Spiro[cyclobutane-1,1'-isoindoline] hydrochloride (CAS No. 2758004-47-4) is a novel spirocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique spiro-fused cyclobutane-isoindoline core, which contributes to its structural diversity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, owing to its rigid three-dimensional architecture that can enhance binding affinity and selectivity in biological systems.

The molecular structure of Spiro[cyclobutane-1,1'-isoindoline] hydrochloride includes a spiro junction connecting a cyclobutane ring and an isoindoline moiety, stabilized by the hydrochloride salt form. This configuration is advantageous for medicinal chemistry applications, as it can mimic natural product scaffolds and improve pharmacokinetic properties. Recent studies highlight its potential in targeting central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier is being explored.

In the context of drug development, Spiro[cyclobutane-1,1'-isoindoline] hydrochloride is being investigated for its utility in small-molecule therapeutics. Its spirocyclic framework is particularly valuable for designing allosteric modulators and enzyme inhibitors, which are critical in treating diseases like Alzheimer's and Parkinson's. The compound's synthetic versatility also allows for derivatization, enabling researchers to fine-tune its properties for specific biological targets.

Beyond pharmaceuticals, Spiro[cyclobutane-1,1'-isoindoline] hydrochloride has potential applications in material science. Its rigid, three-dimensional structure can be incorporated into organic electronic materials, such as OLEDs or photovoltaic devices, where it may improve charge transport and stability. The compound's ability to form crystalline phases with unique optical properties is another area of active research, particularly for advanced sensor technologies.

The synthesis of Spiro[cyclobutane-1,1'-isoindoline] hydrochloride typically involves multi-step organic reactions, including cyclization and salt formation. Recent advancements in catalytic methods have improved yields and reduced environmental impact, aligning with the growing demand for sustainable chemistry. Researchers are also exploring flow chemistry techniques to scale up production efficiently, addressing the needs of industrial applications.

From a market perspective, the demand for spirocyclic compounds like Spiro[cyclobutane-1,1'-isoindoline] hydrochloride is rising, driven by their expanding roles in drug discovery and functional materials. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Its inclusion in high-throughput screening libraries further underscores its importance in modern chemical biology.

For researchers seeking Spiro[cyclobutane-1,1'-isoindoline] hydrochloride, it is essential to consider purity and analytical data, such as NMR and HPLC profiles, to ensure reproducibility in experiments. Suppliers often provide technical datasheets and certificates of analysis, which are critical for quality assurance. Additionally, collaborations with specialized chemical vendors can facilitate access to custom derivatives or large-scale quantities.

In summary, Spiro[cyclobutane-1,1'-isoindoline] hydrochloride (CAS No. 2758004-47-4) represents a promising spirocyclic scaffold with broad applications in pharmaceuticals and materials science. Its unique structural features, combined with ongoing research into its synthetic and functional potential, position it as a valuable tool for innovation in multiple scientific disciplines. As interest in three-dimensional molecular architectures grows, this compound is poised to play a pivotal role in advancing next-generation therapeutics and advanced materials.